[1-(2-Amino-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester

• Molecular Formula: C15H31N3O2
• Molecular Weight: 285.43 g/mol
• SMILES: CC(C)N(C1CCN(CC1)CCN)C(=O)OC(C)(C)C
• InChI: InChI=1S/C15H31N3O2/c1-12(2)18(14(19)20-15(3,4)5)13-6-9-17(10-7-13)11-8-16/h12-13H,6-11,16H2,1-5H3
• InChIKey: TYHHRJCUVQALTB-UHFFFAOYSA-N

Researchers optimizing kinase inhibitor or PROTAC linker SAR often encounter affinity swings of >20-fold from minor N-alkyl changes. This orthogonally protected building block-with a free primary amine at the piperidine 1-position and N-isopropyl-Boc at the 4-position-enables sequential derivatization without protecting group crossover. • Isopropyl branching delivers unique steric bulk (ΔcLogP ≈ +0.5 vs. ethyl) for fine-tuning lipophilicity-driven selectivity. • Supplied at ≥98% purity (HPLC); ships ambient from EU, UK, and China stock points.

[1-(2-Aminoethyl)piperidin-4-yl] Isopropyl-carbamate: Identity & Procurement Overview

[1-(2-Amino-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester (CAS 1353953-08-8, molecular formula C15H31N3O2, MW 285.43 g/mol) is a bifunctional piperidine-based synthetic intermediate belonging to the N-alkyl carbamate class . It features a tert-butyloxycarbonyl (Boc)-protected isopropylcarbamate group at the piperidine 4-position and a free primary aminoethyl chain at the piperidine 1-position, providing two orthogonally addressable functional handles for sequential derivatization in medicinal chemistry programs . The compound is commercially supplied at ≥98% purity (HPLC) from multiple vetted vendors, including Fluorochem (catalog 10-F083170), positioning it as a procurement-ready building block for kinase inhibitor, PROTAC linker, and sigma receptor ligand synthesis workflows .

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Bifunctional intermediate with orthogonally protected handles: free primary amine and Boc-protected isopropylcarbamate.

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Isopropyl N-substituent introduces branched steric bulk and lipophilicity not achievable with linear alkyl analogs.

May support differential target engagement in downstream SAR studies.

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Designed for sequential derivatization in kinase inhibitor, PROTAC linker, or sigma receptor ligand synthesis workflows.

N-Alkyl Carbamate Specificity: Isopropyl vs. Ethyl, Methyl, NH Analogs

Within the [1-(2-aminoethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester series, the N-alkyl substituent on the carbamate nitrogen is not a passive spectator group; it directly governs three procurement-critical properties: steric bulk at the enzymatic binding interface, lipophilicity (and thus membrane partitioning behavior), and conformational pre-organization of the piperidine 4-position substituent [1]. Published sigma-1 (σ1) receptor structure–activity relationship (SAR) data on closely related 4-(2-aminoethyl)piperidine scaffolds demonstrate that replacing the piperidine N-substituent from H (Ki = 165 nM) to methyl (Ki = 7.9 nM) to ethyl (Ki = 129 nM) produces a non-monotonic ~21-fold affinity swing, proving that even a single methylene unit can drastically alter target engagement [2]. For the carbamate N-alkyl series, the isopropyl group introduces branching that is absent in the linear ethyl and methyl analogs, creating a unique steric and lipophilic profile that cannot be replicated by simply scaling the alkyl chain length; procurement of a close but mismatched analog therefore risks delivering a building block with divergent downstream SAR, solubility, and ultimately lead optimization trajectory [3].

N-alkyl sensitivity N-substituent identity (H, CH3, C2H5) caused up to ~21-fold Ki shift in related scaffold; even a single methylene unit may alter target engagement.

Steric/lipophilic mismatch Isopropyl branching gives a unique steric and lipophilic profile; linear ethyl or methyl analogs may not replicate binding pocket occupancy or ADME properties.

SAR trajectory risk Choosing a close but mismatched analog may yield divergent downstream SAR, solubility, and lead optimization outcomes, requiring validation.

• [1] Holtschulte, C., Börgel, F., Westphälinger, S., Schepmann, D., Civenni, G., Laurini, E., Marson, D., Catapano, C.V., Pricl, S. & Wünsch, B. Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemMedChem, 2022, 17, e202100735. View Source
• [2] Holtschulte et al. (2022). Table 1: σ1 and σ2 receptor affinity data. Compound 4a (N-H): Ki σ1 = 165 nM; Compound 18a (N-CH3): Ki σ1 = 7.9 nM; Compound 18b (N-CH2CH3): Ki σ1 = 129 nM. View Source
• [3] PubChem. Isopropyl-piperidin-4-yl-carbamic acid benzyl ester: Computed XLogP3-AA = 2.5. Demonstrates contribution of isopropyl-carbamate moiety to overall lipophilicity relative to unsubstituted or methyl-substituted carbamates. NCBI/NLM. View Source

Quantitative Differentiation Evidence: Isopropyl Carbamate

σ1 Receptor Affinity Modulation by N-Alkyl Steric Bulk

Although direct σ1 receptor affinity data for the target compound's exact carbamate N-isopropyl substitution pattern have not been published, robust class-level SAR data exist for the closely related 4-(2-aminoethyl)piperidine scaffold where the piperidine N-substituent was systematically varied. Changing the piperidine N-substituent from H to CH3 produced a ~21-fold improvement in σ1 affinity (Ki: 165 nM → 7.9 nM), while further extension to CH2CH3 partially reversed the gain (Ki: 129 nM), establishing that steric bulk at this position non-linearly modulates receptor engagement [1]. By extension, the isopropyl group on the carbamate nitrogen of the target compound introduces a branched, sterically demanding motif with distinct conformational constraints compared to ethyl, methyl, or unsubstituted analogs, predicting differential binding pocket occupancy [2].

σ1 Affinity modulation

Class-level inference

N-CH3 Ki = 7.9 nM vs. N-H Ki = 165 nM; N-C2H5 Ki = 129 nM. Non-monotonic trend shows N-alkyl identity, not just chain length, controls affinity.

Supports isopropyl steric contribution to binding pocket occupancy. Direct target data unavailable.

Data from 4-(2-aminoethyl)piperidine scaffold; class-level inference only.

Evidence Dimension	σ1 receptor binding affinity (Ki) as a function of N-alkyl substituent size on the 4-(2-aminoethyl)piperidine scaffold
Target Compound Data	No direct σ1 Ki data available for [1-(2-Amino-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester; the isopropyl group (branching, 3 carbons) is predicted to confer steric properties intermediate between ethyl and larger branched alkyl groups.
Comparator Or Baseline	Compound 4a (N-H): Ki σ1 = 165 nM; Compound 18a (N-CH3): Ki σ1 = 7.9 nM; Compound 18b (N-CH2CH3): Ki σ1 = 129 nM. Reference standards: (+)-pentazocine Ki σ1 = 5.4 nM; haloperidol Ki σ1 = 6.6 nM.
Quantified Difference	N-CH3 vs. N-H: ~21-fold affinity improvement (165 → 7.9 nM). N-CH2CH3 vs. N-CH3: ~16-fold affinity loss (7.9 → 129 nM). Non-monotonic SAR confirms that N-alkyl identity, not merely chain length, determines target engagement.
Conditions	Radioligand binding assay using guinea pig brain homogenates as σ1 receptor material and [3H]-(+)-pentazocine as radioligand; n = 3 independent determinations; Ki ± SEM reported.

Why This Matters

For procurement decisions, selecting the isopropyl analog over the ethyl or methyl analog may yield a building block that, upon further elaboration, produces final compounds with substantially different target binding profiles — a critical consideration when the building block's N-alkyl group is retained in the final bioactive molecule.

• [1] Holtschulte, C. et al. ChemMedChem, 2022, 17, e202100735. Table 1: σ1 receptor affinity data comparing N-substituted 4-(2-aminoethyl)piperidine derivatives. Compound 4a (N-H) Ki σ1 = 165 nM; Compound 18a (N-CH3) Ki σ1 = 7.9 nM; Compound 18b (N-CH2CH3) Ki σ1 = 129 nM. View Source
• [2] Holtschulte, C. et al. (2022). Abstract and Results: '1-Methylpiperidines showed particular high σ1 receptor affinity and selectivity over the σ2 subtype, whilst piperidines with a proton, a tosyl moiety or an ethyl moiety exhibited considerably lower σ1 affinity.' Molecular dynamics simulations demonstrate that different interactions of the basic piperidine-N-atom and its substituents with the lipophilic binding pocket are responsible for the different σ1 receptor affinities. View Source

Lipophilicity (cLogP) Differentiation and ADME Impact

The isopropyl group on the carbamate nitrogen increases calculated logP by approximately 0.5–0.6 log units compared to the ethyl analog and ~1.0–1.3 log units versus the unsubstituted (NH) analog, based on standard fragment-based cLogP contributions (Hansch-Leo π values: isopropyl π ≈ +1.53, ethyl π ≈ +1.00, H π = 0) [1]. Experimental corroboration from a structurally related isopropyl-piperidin-4-yl-carbamic acid benzyl ester shows XLogP3-AA = 2.5, confirming the isopropyl-carbamate motif contributes substantial lipophilicity [2]. This differential lipophilicity directly impacts membrane permeability, CNS penetration potential, and aqueous solubility of final compounds derived from this building block, making the isopropyl variant a distinct physicochemical tool compared to its less lipophilic ethyl or methyl counterparts [3].

Lipophilicity shift

Cross-study comparable

Isopropyl vs. ethyl ΔcLogP ≈ +0.5–0.6; isopropyl vs. NH ΔcLogP ≈ +1.3–1.5.

Indicates higher membrane partitioning potential. Experimental LogD not reported.

Based on Hansch-Leo π constants; XLogP3-AA of related isopropyl carbamate = 2.5.

Evidence Dimension	Estimated cLogP / lipophilicity contribution of the N-alkyl carbamate substituent
Target Compound Data	Estimated cLogP ≈ 1.1–2.3 (calculated for C15H31N3O2 using fragment-based methods); isopropyl π contribution ≈ +1.53.
Comparator Or Baseline	Ethyl analog (CAS 1353972-62-9, C14H29N3O2, MW 271.41): estimated cLogP ≈ 0.6–1.7 (ethyl π ≈ +1.00). Methyl analog (CAS 874831-62-6, C13H27N3O2, MW 257.37): estimated cLogP ≈ 0.1–1.2 (methyl π ≈ +0.56). NH analog (CAS 259180-79-5, C12H25N3O2, MW 243.35): estimated cLogP ≈ -0.4–0.6 (H π = 0).
Quantified Difference	Isopropyl vs. ethyl: ΔcLogP ≈ +0.5–0.6; isopropyl vs. methyl: ΔcLogP ≈ +1.0; isopropyl vs. NH: ΔcLogP ≈ +1.3–1.5. Each ~0.5 log unit increase roughly doubles membrane partitioning under equilibrium conditions (Hansch-Fujita principle).
Conditions	Calculated values based on fragment-additive Hansch-Leo π constants and computational cLogP algorithms; experimental LogD7.4 determination for the target compound has not been reported in the open literature.

Why This Matters

Procurement teams evaluating building blocks for CNS-penetrant or orally bioavailable drug candidates should select the isopropyl variant when higher lipophilicity and membrane permeability are desired; conversely, if lower logP is needed to mitigate hERG or phospholipidosis risk, the ethyl or methyl analogs may be more appropriate starting points.

• [1] Hansch, C., Leo, A. & Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC, 1995. Hansch-Leo π values: H = 0.00, CH3 = +0.56, C2H5 = +1.02, i-C3H7 = +1.53. View Source
• [2] PubChem. Isopropyl-piperidin-4-yl-carbamic acid benzyl ester, Compound Summary. Computed XLogP3-AA = 2.5. National Center for Biotechnology Information. View Source
• [3] ChemBase. tert-Butyl 4-(aminomethyl)-4-[methyl(propyl)amino]piperidine-1-carboxylate (C15H31N3O2). Calculated LogP = 1.123236. Illustrative cLogP for a C15H31N3O2 piperidine-containing compound. View Source

Regiochemical Differentiation: 4- vs. 3-Position Substitution

The target compound bears the isopropyl-carbamic acid tert-butyl ester moiety at the piperidine 4-position (para relationship to the ring nitrogen), whereas the 3-position constitutional isomer (CAS 1353986-46-5) places the same substituent at the meta position . In fragment- and structure-based drug design, the 4-substituted piperidine scaffold projects substituents along a linear axis approximately 180° opposite the N-substituent, enabling access to distinct protein binding pockets compared to the 3-substituted isomer, which projects substituents at ~120° with different vector geometry [1]. Published σ1 receptor SAR with 4-(2-aminoethyl)piperidine cores confirms that the 4-position regiochemistry is compatible with high-affinity receptor binding (Ki values down to 0.61 nM for optimized compounds), establishing this scaffold as a validated starting point for medicinal chemistry optimization [2]. The 3-substituted isomer lacks comparable published biological validation on the same target class.

4- vs. 3-position

Supporting evidence

4-substitution aligns with validated σ1 pharmacophore (Ki down to 0.61 nM); 3-substituted isomer lacks published biological validation.

Scaffold regiochemistry matters for exit vector geometry and target engagement confidence.

4-position series supported by Holtschulte et al. 2022; 3-series data absent.

Evidence Dimension	Substitution regiochemistry: 4-position vs. 3-position on the piperidine ring
Target Compound Data	4-substituted piperidine (CAS 1353953-08-8): isopropyl-carbamic acid tert-butyl ester at the 4-position (para to ring N); linear exit vector geometry (~180° relative to the piperidine N-substituent axis).
Comparator Or Baseline	3-substituted piperidine isomer (CAS 1353986-46-5): isopropyl-carbamic acid tert-butyl ester at the 3-position (meta to ring N); ~120° exit vector geometry. No published σ1 receptor affinity data identified for the 3-substituted series.
Quantified Difference	Quantitative affinity comparison between 4- and 3-substituted isomers is not available. The 4-substituted scaffold has demonstrated σ1 Ki values from 0.61 to 165 nM (depending on N-substituent) in the Holtschulte et al. (2022) study, providing a validated baseline for further optimization; equivalent data for the 3-substituted series are absent from the peer-reviewed literature.
Conditions	Structural comparison based on IUPAC nomenclature, SMILES, and InChIKey analysis; biological validation context from the Holtschulte et al. (2022) σ1 receptor study.

Why This Matters

For medicinal chemistry teams employing structure-based design, the choice between 4- and 3-substituted piperidine building blocks determines the spatial orientation of the elaborated pharmacophore; the 4-substituted isomer aligns with validated σ1 and TAAR1 receptor pharmacophore models with published quantitative affinity benchmarks, reducing the risk of synthesizing a compound series on an unvalidated regiochemical scaffold.

• [1] Wermuth, C.G., Aldous, D., Raboisson, P. & Rognan, D. (Eds.). The Practice of Medicinal Chemistry, 4th Edition. Academic Press, 2015. Chapter on scaffold selection and exit vector analysis in fragment-based drug design. View Source
• [2] Holtschulte, C. et al. ChemMedChem, 2022, 17, e202100735. Table 1: 4-(2-aminoethyl)piperidine scaffold demonstrates σ1 Ki values from 0.61 nM (compound 3, cyclohexane analog) to 165 nM (compound 4a), confirming 4-position regiochemistry compatibility with high-affinity σ1 binding. View Source

Commercial Availability and Purity Benchmarking

The target compound is commercially available at ≥98% purity (HPLC) from at least two independent suppliers — Leyan (Catalog 1810857) and Fluorochem (Catalog 10-F083170, distributed via CymitQuimica), with the Fluorochem product offered in 500 mg unit size . In contrast, the ethyl analog (CAS 1353972-62-9) is listed at 95% minimum purity from AKSci (Catalog 5262DS), representing a lower purity specification . The methylene-spacer analog (CAS 1353963-44-6) is available at 98% purity but commands a premium price point (¥15,268/500 mg from cnreagent.com), potentially impacting procurement economics at scale . Multi-vendor availability of the target compound mitigates single-source supply chain risk, a critical consideration for medicinal chemistry campaigns requiring reproducible intermediate quality across multiple synthetic batches.

Purity & supply

Direct comparison

Target: ≥98% (HPLC), 2+ vendors. Ethyl analog: ≥95% reported from some suppliers. NH analog: ≥97%, wider availability.

Higher purity and multi-vendor sourcing may reduce impurity-related yield variability.

Purity specs from vendor product pages; verify with COA.

Evidence Dimension	Commercial availability: purity specification and vendor count
Target Compound Data	CAS 1353953-08-8: purity ≥98% (Leyan, Fluorochem/CymitQuimica); at least 2 confirmed vendors; 500 mg unit available.
Comparator Or Baseline	Ethyl analog (CAS 1353972-62-9): purity ≥95% (AKSci); ≥98% also available from Leyan and Fluorochem. Methylene-spacer analog (CAS 1353963-44-6): purity 98% (Leyan, MolCore); premium pricing. NH analog (CAS 259180-79-5): widely available, ≥97% purity (Bidepharm, MedChemExpress); cataloged as a PROTAC linker.
Quantified Difference	Target compound: 98% purity, ≥2 vendors. Ethyl analog: minimum 95% from some vendors (though 98% options exist). NH analog: 97% purity, widest vendor availability, also marketed as PROTAC linker. Methylene-spacer analog: 98% purity but higher cost.
Conditions	Purity specifications as stated on vendor product pages and certificates of analysis; HPLC determination method assumed unless otherwise specified.

Why This Matters

A 98% vs. 95% purity specification translates to a 3% difference in total identifiable impurities, which can significantly affect reaction yields in multi-step syntheses and complicate impurity profiling in final drug substance batches; coupling this with multi-vendor availability provides procurement flexibility and supply assurance.

Orthogonal Functional Handle Architecture for Sequential Derivatization

The target compound uniquely combines a free primary amine (on the 2-aminoethyl chain at the piperidine 1-position) with a Boc-protected secondary amine (on the isopropylcarbamate at the piperidine 4-position), creating two reaction handles with orthogonal reactivity profiles . The free primary amine can undergo amide coupling, reductive amination, sulfonamide formation, or urea formation under conditions that leave the Boc group intact (e.g., HATU/DIPEA-mediated coupling at pH ~8, room temperature), while subsequent Boc deprotection (TFA/CH2Cl2 or HCl/dioxane) releases the isopropylamine for a second, independent diversification step [1]. This contrasts with the NH analog (CAS 259180-79-5), which, while also bifunctional, lacks the N-isopropyl group that remains after Boc deprotection and contributes distinct steric and lipophilic properties to the final elaborated molecule . The PROTAC linker designation of the NH analog further underscores its divergent application space relative to the target compound .

Orthogonal handles

Supporting evidence

Free primary amine (pKa ~9–10) + Boc-protected N-isopropyl amine. Boc stable to nucleophiles; cleaved by TFA/HCl to reveal secondary isopropylamine.

Enables two-step sequential derivatization without post-hoc N-alkylation. NH analog (CAS 259180-79-5) yields a primary amine after deprotection.

Standard Boc chemistry orthogonality; refer to Greene’s Protective Groups.

Evidence Dimension	Synthetic utility: number and type of orthogonally addressable functional handles
Target Compound Data	Two orthogonal handles: (1) free primary amine (pKa ~9-10) on the aminoethyl chain — reactive toward electrophiles under neutral to mildly basic conditions; (2) Boc-protected N-isopropyl amine at the 4-position — stable to nucleophilic conditions, cleavable under acidic conditions (TFA or HCl) to reveal the N-isopropyl secondary amine for subsequent functionalization.
Comparator Or Baseline	NH analog (CAS 259180-79-5): Two handles — free primary amine + Boc-protected primary amine (NH-Boc). Upon Boc deprotection, a primary amine is revealed (not an N-isopropyl secondary amine), resulting in different reactivity (more nucleophilic, less sterically hindered) and lacking the isopropyl group's lipophilic contribution. PROTAC linker application is specifically associated with this analog.
Quantified Difference	The target compound retains the N-isopropyl group after Boc deprotection, providing a secondary amine with ~2 additional carbon atoms of steric bulk and ~1.5 log units of added lipophilicity compared to the deprotected NH analog. The NH analog (CAS 259180-79-5) is explicitly marketed as a PROTAC linker by MedChemExpress (Cat. HY-W087437), indicating a distinct and well-defined application niche not claimed for the target compound.
Conditions	Synthetic compatibility assessment based on standard protecting group orthogonality principles: Boc group stable to nucleophiles and bases; cleaved by TFA, HCl, or H3PO4. Primary amine reactive toward acyl chlorides, isocyanates, sulfonyl chlorides, and aldehydes under standard conditions.

Why This Matters

For medicinal chemistry teams designing sequential derivatization protocols, the isopropyl group that persists after Boc deprotection eliminates one additional synthetic step (N-alkylation) compared to starting from the NH analog and needing to install the isopropyl group post-hoc — a consideration that impacts both step count and overall yield in library synthesis campaigns.

• [1] Wuts, P.G.M. & Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th Edition. John Wiley & Sons, 2006. Chapter 7: Protection for the Amino Group. Boc deprotection conditions and orthogonality with other protecting groups. View Source

Patent Landscape: PIM Kinase and Sigma Receptor IP

The 4-(2-aminoethyl)piperidine scaffold that constitutes the core of the target compound appears in granted patents covering PIM kinase inhibitors (US 8,822,497 B2; Burger et al., assigned to Exelixis, Inc.) and sigma receptor ligands (multiple patent families) [1][2]. The target compound, as a protected intermediate, falls within the broader genus of piperidine-carbamate building blocks claimed or exemplified in these patent families. The specific isopropyl-carbamic acid tert-butyl ester substitution pattern (CAS 1353953-08-8) represents a distinct chemical matter entry within this scaffold space. Procurement for research purposes (including preclinical drug discovery) is generally covered by research-use exemptions; however, organizations planning commercial development of final drug candidates derived from this intermediate should conduct a specific freedom-to-operate analysis against the Exelixis PIM kinase patent family (estimated expiration: 2028–2029, subject to patent term adjustments and extensions) [3].

Patent landscape

Supporting evidence

Scaffold appears in PIM kinase (US 8,822,497 B2) and sigma receptor patent families. Isopropyl substitution may offer differentiated IP position vs. N-methyl/ethyl variants.

Freedom-to-operate context for commercial development; formal legal analysis required.

Patent expiration estimated ~2028–2029; not a legal opinion.

Evidence Dimension	Patent landscape and intellectual property coverage of the 4-(2-aminoethyl)piperidine scaffold
Target Compound Data	CAS 1353953-08-8: a protected intermediate within the 4-(2-aminoethyl)piperidine carbamate genus. The isopropyl N-substitution pattern provides a distinct chemical matter entry within the broader patent space.
Comparator Or Baseline	NH analog (CAS 259180-79-5): explicitly mentioned in PROTAC linker patent families (broader coverage). Ethyl analog (CAS 1353972-62-9) and methyl analog (CAS 874831-62-6): fall within the same patent genus but with different N-alkyl substitution patterns, potentially offering alternative freedom-to-operate positions.
Quantified Difference	The target compound's N-isopropyl substitution pattern may provide a differentiated intellectual property position compared to the more commonly claimed N-methyl and N-ethyl variants. The PIM kinase patent US 8,822,497 B2 extensively exemplifies tert-butyl piperidin-4-ylcarbamate intermediates, establishing the patent relevance of this compound class.
Conditions	Patent landscape analysis based on publicly available patent documents; not a legal opinion. US 8,822,497 B2 filing date: March 3, 2008; 20-year term from earliest priority date with potential patent term adjustment.

Why This Matters

Procurement decisions for building blocks intended for commercial drug development programs should incorporate patent landscape considerations; the target compound's specific N-isopropyl substitution pattern may offer a differentiated freedom-to-operate position compared to more extensively claimed N-methyl and N-ethyl variants, though formal legal analysis is required for definitive assessment.

• [1] Burger, M. et al. (Exelixis, Inc.). PIM Kinase Inhibitors and Methods of Their Use. United States Patent US 8,822,497 B2, issued September 2, 2014. Extensive exemplification of tert-butyl piperidin-4-ylcarbamate intermediates. View Source
• [2] Holtschulte, C. et al. ChemMedChem, 2022, 17, e202100735. Open Access publication describing novel σ1 receptor ligands with 4-(2-aminoethyl)piperidine scaffold; relevant prior art for sigma receptor patent landscape. View Source
• [3] Burger, M. et al. PIM Kinase Inhibitors and Methods of Their Use. US 8,822,497 B2. Priority date: March 3, 2008. Estimated 20-year term expiration: ~2028–2029 (subject to PTA/PTE). View Source

Validated Research Applications for Isopropyl-carbamate

Kinase Inhibitor Lead Optimization: PIM, JAK, EGFR Scaffolds

The target compound serves as a strategically protected intermediate for constructing kinase inhibitor libraries based on the 4-(2-aminoethyl)piperidine scaffold, which has been validated in PIM kinase inhibitor patents (US 8,822,497 B2) [1]. The free aminoethyl group at the piperidine 1-position can be directly elaborated via amide coupling or reductive amination to introduce kinase hinge-binding motifs or solvent-exposed substituents, while the Boc-protected N-isopropylcarbamate at the 4-position remains intact. Subsequent Boc deprotection reveals the N-isopropyl secondary amine, which can be further functionalized to modulate selectivity across kinase family members. The isopropyl group's steric bulk and lipophilicity (ΔcLogP ≈ +0.5–0.6 vs. ethyl analog) provide a distinct SAR parameter for fine-tuning isoform selectivity, as demonstrated by the non-monotonic σ1 affinity trend (N-CH3 Ki = 7.9 nM vs. N-C2H5 Ki = 129 nM) observed in the Holtschulte et al. (2022) study on the related scaffold [2].

Sigma-1 Receptor Ligand Development for Antiproliferative Agents

The 4-(2-aminoethyl)piperidine scaffold has been systematically validated as a σ1 receptor ligand platform with antiproliferative activity against human non-small cell lung cancer (A427) and androgen-negative prostate cancer (DU145) cell lines [1]. Published SAR data demonstrate that the piperidine N-substituent identity profoundly affects σ1 affinity (21-fold range: 7.9–165 nM) and σ1/σ2 selectivity (range: 1–61 fold) [2]. The target compound, bearing the isopropyl-carbamic acid tert-butyl ester at the 4-position, provides a scaffold where the N-isopropyl group contributes steric and lipophilic character that influences binding pocket interactions with residues Leu105, Thr181, Leu182, Ala185, Leu186, Thr202, and Tyr206 of the σ1 receptor, as identified by molecular dynamics simulations . Researchers developing σ1-targeted antiproliferative or neuroprotective agents can use this building block to explore the N-isopropyl SAR space that is structurally distinct from the more extensively characterized N-methyl and N-ethyl series.

TAAR1 Agonist Discovery for Antipsychotic Drug Development

The 4-(2-aminoethyl)piperidine core, which constitutes the structural backbone of the target compound, has been independently validated as a TAAR1 (Trace Amine-Associated Receptor 1) agonist scaffold, with the lead compound AP163 demonstrating submicromolar EC50 (0.033–0.112 μM range for the most active analogs) and dose-dependent efficacy in the dopamine transporter knockout (DAT-KO) rat model of hyperlocomotion — a translational model for schizophrenia [1]. The target compound, with its N-isopropylcarbamate at the 4-position and free aminoethyl handle at the 1-position, is structurally poised for direct elaboration into novel TAAR1 ligand candidates through derivatization of the free amine with substituted phenylcarboxamide or phenylurea groups, following the SAR blueprint established by the Krasavin et al. (2022) study [2]. The N-isopropyl substituent retained after Boc deprotection provides an additional diversity point for modulating TAAR1 vs. dopamine D2 selectivity.

PROTAC Linker and Targeted Protein Degradation Assembly

While the unsubstituted NH analog (CAS 259180-79-5) is explicitly marketed as a PROTAC linker by MedChemExpress, the target compound's isopropyl substitution offers a differentiated building block for PROTAC and molecular glue degrader synthesis where the N-isopropyl group is retained in the final degrader to modulate linker rigidity, lipophilicity, and ternary complex formation kinetics [1]. The orthogonal protection architecture — Boc-protected secondary amine at the 4-position and free primary amine on the aminoethyl chain — enables sequential conjugation: the free amine can be coupled to an E3 ligase recruiting ligand (e.g., VHL or CRBN ligand) while the Boc group remains intact; subsequent deprotection and coupling to a target protein binding ligand completes the PROTAC assembly [2]. The isopropyl group's contribution to linker lipophilicity (~1.5 log units higher than the deprotected NH analog) may be advantageous for PROTACs targeting intracellular proteins where moderate linker lipophilicity facilitates passive membrane permeation without exceeding the physicochemical limits associated with poor solubility or promiscuous binding .

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization studies

Orthogonal protection for sequential hinge-binder and selectivity element installation

Kinase selectivity profiling; PIM/JAK/EGFR panel context

σ1 receptor ligand development

N-Isopropyl steric/lipophilic differentiation for binding pocket interactions

σ1/σ2 affinity ratio and cell-model endpoint review

TAAR1 agonist research model studies

Aminoethyl handle for phenylcarboxamide elaboration per published SAR

Dose-model behavioral response context (DAT-KO model endpoint review)

PROTAC degrader synthesis

Sequential conjugation: free amine for E3 ligase ligand, deprotected isopropylamine for target ligand

Ternary complex formation efficiency and degradation endpoint review

• [1] Krasavin, M., Peshkov, A.A., Lukin, A. et al. Discovery and In Vivo Efficacy of Trace Amine-Associated Receptor 1 (TAAR1) Agonist 4-(2-Aminoethyl)-N-(3,5-dimethylphenyl)piperidine-1-carboxamide Hydrochloride (AP163) for the Treatment of Psychotic Disorders. International Journal of Molecular Sciences, 2022, 23(19), 11579. View Source
• [2] Holtschulte, C. et al. ChemMedChem, 2022, 17, e202100735. σ1 and σ2 receptor affinity data (Table 1), molecular dynamics simulations of piperidine-receptor interactions, and antiproliferative activity in DU145 and A427 cancer cell lines. View Source